Cas no 2172608-06-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2172608-06-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5937376
• PubChem ID: 165747953
• Update Time: 2025-06-24

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid
• 2172608-06-7
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-methylpiperidine-3-carboxylic acid
• EN300-1492266

• Inchi： 1S/C26H28N2O5/c1-26(24(30)31)13-7-15-28(17-26)23(29)12-6-14-27-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-6,8-12,22H,7,13-17H2,1H3,(H,27,32)(H,30,31)/b12-6+
• InChI Key： MCDKUTBTEUMTHK-WUXMJOGZSA-N
• SMILES： OC(C1(C)CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic Acid (CAS No. 2172608-06-7)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid, identified by its CAS number 2172608-06-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and investigation. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical and pharmacological properties.

The core structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid consists of a piperidine ring substituted with a but-2-enoyl group at the 3-position and an amino group at the 4-position. The amino group is further modified with a methoxycarbonyl (MOC) protecting group, which is commonly employed in peptide synthesis to prevent unwanted side reactions. Additionally, the molecule features a fluorenylmethoxycarbonyl (Fmoc) moiety, which is known for its stability and ease of removal under specific conditions. This combination of functional groups makes the compound a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, neurological disorders, and infectious diseases. The unique structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid have positioned it as a potential candidate for such applications. For instance, the piperidine ring is a common pharmacophore in many bioactive molecules due to its ability to interact with biological targets in a specific manner. The presence of the butenoyl group and the fluorenylmethoxycarbonyl moiety further enhances its potential as a building block for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-methylpiperidine-3-carboxylic acid provides a suitable framework for developing such mimetics by allowing modifications at various positions without compromising the overall stability and functionality.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorenylmethoxycarbonyl group in this molecule contributes to these advantages by increasing its lipophilicity and reducing its susceptibility to hydrolysis. This makes it an attractive candidate for further exploration in drug development.

The methoxycarbonyl protecting group on the amino function also plays a crucial role in synthetic chemistry. It not only prevents unwanted reactions but also allows for selective deprotection under mild conditions, making it an ideal choice for multi-step synthetic routes. This feature has been particularly useful in the development of complex molecules where selective functionalization is essential.

In addition to its synthetic utility, 1-4-(9H-fluoren)-9 -ylmethylcarbamoylamino)but -2 -enoylamino) -3 -methylpyridine -3 -carboxylic acid has shown potential biological activity in preliminary studies. Researchers have been exploring its interactions with various enzymes and receptors, with the aim of identifying new therapeutic targets. The piperidine scaffold, combined with the fluorenylmethoxycarbonyl moiety, suggests that this compound may exhibit properties similar to those of known bioactive molecules.

The butenoyl group is another key feature that contributes to the biological activity of this compound. Butenoylated derivatives have been reported to exhibit a range of biological effects, including anti-inflammatory and analgesic properties. These findings suggest that further investigation into the pharmacological profile of this compound could yield valuable insights into new therapeutic strategies.

The synthesis of 1-(4-{(9H-fluoren)-9 -ylmethylcarbamoylamino})but -2 -enoylamino) -3 -methylpyridine -3 -carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, has been instrumental in achieving these goals. These advancements have not only improved the efficiency of synthesis but also opened up new possibilities for exploring more complex molecular architectures.

In conclusion, 1-(4-{(9H-fluoren)-9 -ylmethylcarbamoylamino})but -2 -enoylamino] 3-methylpyridine] 3-carboxylic acid (CAS No. 2172608_06_7) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing peptide mimetics and other bioactive molecules. Further research into its biological activity and synthetic applications will undoubtedly contribute to advancements in medicine and therapeutics.